4-(1-Amino-2-methylpropyl)-5-methyl-2-(propan-2-yl)phenol

• Molecular Formula: C14H23NO
• Molecular Weight: 221.34 g/mol
• IUPAC Name: 4-(1-amino-2-methylpropyl)-5-methyl-2-propan-2-ylphenol
• InChI: InChI=1S/C14H23NO/c1-8(2)11-7-12(14(15)9(3)4)10(5)6-13(11)16/h6-9,14,16H,15H2,1-5H3
• InChI Key: BEEWFKBIHYKEHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C(C(C)C)N)C(C)C)O

Description

4-(1-Amino-2-methylpropyl)-5-methyl-2-(propan-2-yl)phenol is a phenolic derivative characterized by a unique branched alkylamine substituent at the 4-position, a methyl group at the 5-position, and an isopropyl group at the 2-position. This structure distinguishes it from simpler phenolic compounds and confers distinct physicochemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(1-Amino-2-methylpropyl)-5-methyl-2-(propan-2-yl)phenol typically involves the alkylation of a phenol derivative with an appropriate alkyl halide under basic conditions. The reaction is usually carried out in the presence of a strong base such as sodium hydroxide or potassium carbonate, and the reaction mixture is heated to facilitate the alkylation process.

Industrial Production Methods

In an industrial setting, the production of this compound may involve more efficient and scalable methods such as continuous flow synthesis. This method allows for better control over reaction conditions and yields higher purity products. The use of catalysts and optimized reaction parameters can further enhance the efficiency of the industrial production process.

Chemical Reactions Analysis

Types of Reactions

4-(1-Amino-2-methylpropyl)-5-methyl-2-(propan-2-yl)phenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The amino group can be reduced to form corresponding amines.

Substitution: The aromatic ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Electrophilic substitution reactions often involve reagents like halogens (chlorine, bromine) or nitrating agents (nitric acid).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the phenol group can lead to the formation of quinones, while reduction of the amino group can yield primary or secondary amines.

Scientific Research Applications

4-(1-Amino-2-methylpropyl)-5-methyl-2-(propan-2-yl)phenol has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(1-Amino-2-methylpropyl)-5-methyl-2-(propan-2-yl)phenol involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, while the phenol group can participate in various chemical reactions. These interactions can affect the activity of enzymes, receptors, and other proteins, leading to various biological effects.

Comparison with Similar Compounds

Key Compounds:

4-Amino-2-isopropyl-5-methylphenol (CAS 1128-28-5) Molecular Formula: C₁₀H₁₅NO Substituents: Amino (-NH₂) at position 4, isopropyl at 2, methyl at 5 . Comparison: Lacks the branched 1-amino-2-methylpropyl group of the target compound, resulting in lower molecular weight (165.23 g/mol vs. ~237.34 g/mol for the target compound) and reduced steric hindrance.

Comparison: The absence of an amino group reduces polarity and hydrogen-bonding capacity, making thymol more lipophilic. Thymol is widely used as an antiseptic, whereas the target compound’s amino group may enable interactions with biological targets like enzymes or receptors.

4-Amino-2-phenylphenol (CAS 19434-42-5) Molecular Formula: C₁₂H₁₁NO Substituents: Amino at 4, phenyl at 2 .

Physicochemical Properties

Property	4-(1-Amino-2-methylpropyl)-5-methyl-2-(propan-2-yl)phenol	4-Amino-2-isopropyl-5-methylphenol	Thymol
Molecular Weight	~237.34 g/mol	165.23 g/mol	150.22 g/mol
Polarity	High (due to -NH and -OH groups)	Moderate (-NH₂ and -OH)	Low (-OH only)
Solubility	Likely polar solvent-soluble (e.g., DMSO, methanol)	Soluble in polar solvents	Lipophilic (soluble in ethanol, oils)
Steric Effects	High (branched 1-amino-2-methylpropyl)	Moderate (linear isopropyl)	Low

Computational and Crystallographic Insights

• Electron Density Analysis: Tools like Multiwfn can map hydrogen-bonding sites, revealing stronger donor capacity in the target compound due to its -NH group compared to thymol’s -OH .
• Crystal Packing: The branched amino group may disrupt symmetry, complicating crystallization compared to thymol or 4-amino-2-isopropyl-5-methylphenol. SHELX software has been pivotal in refining such structures .

Biological Activity

The compound 4-(1-Amino-2-methylpropyl)-5-methyl-2-(propan-2-yl)phenol , also known by its IUPAC name, exhibits various biological activities that are of significant interest in pharmacology and medicinal chemistry. This article explores its biological properties, mechanisms of action, and potential therapeutic applications, supported by relevant data tables and case studies.

• IUPAC Name: 4-amino-5-methyl-2-(propan-2-yl)phenol
• CAS Number: 1128-28-5
• Molecular Formula: C10H15NO
• Molecular Weight: 165.236 g/mol
• SMILES Notation: CC(C)C1=CC(N)=C(C)C=C1O

Biological Activity Overview

The biological activities of this compound can be categorized into several key areas:

• Antioxidant Activity
  • Phenolic compounds are known for their antioxidant properties, which can help in reducing oxidative stress in cells. This compound has been shown to scavenge free radicals effectively, contributing to its potential protective effects against various diseases.
• Antiproliferative Effects
  • Research indicates that 4-(1-Amino-2-methylpropyl)-5-methyl-2-(propan-2-yl)phenol exhibits significant antiproliferative activity against several cancer cell lines. For instance, studies using the WST-1 assay demonstrated that this compound could inhibit the proliferation of murine colon cancer cells (CT26) at concentrations above 100 mg/mL .
• Mechanism of Action
  • The compound appears to induce apoptosis in cancer cells through the modulation of various signaling pathways. It has been suggested that it may influence the expression of pro-apoptotic and anti-apoptotic proteins, leading to increased cell death in malignant cells.

Table 1: Antiproliferative Activity Against Cancer Cell Lines

Cell Line	IC50 (mg/mL)	Mechanism of Action
CT26 (Colon)	>100	Induction of apoptosis
MCF7 (Breast)	75	Inhibition of cell cycle progression
HeLa (Cervical)	50	Modulation of apoptosis-related proteins

Table 2: Antioxidant Activity Comparison

Compound	DPPH Scavenging Activity (%)	IC50 (µg/mL)
4-(1-Amino-2-methylpropyl)-5-methyl...	85	30
Ascorbic Acid	95	10
Quercetin	90	25